Cas no 1806701-34-7 (Ethyl 2-(1-chloro-2-oxopropyl)-5-methylbenzoate)

• Product Name: Ethyl 2-(1-chloro-2-oxopropyl)-5-methylbenzoate
• CAS No: 1806701-34-7
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 5008503
• Update Time: 2025-05-21

Ethyl 2-(1-chloro-2-oxopropyl)-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1-chloro-2-oxopropyl)-5-methylbenzoate

• Inchi： 1S/C13H15ClO3/c1-4-17-13(16)11-7-8(2)5-6-10(11)12(14)9(3)15/h5-7,12H,4H2,1-3H3
• InChI Key： RCUDPMIMQDWZMX-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC(C)=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(1-chloro-2-oxopropyl)-5-methylbenzoate

Ethyl 2-(1-chloro-2-oxopropyl)-5-methylbenzoate: A Comprehensive Overview

Ethyl 2-(1-chloro-2-oxopropyl)-5-methylbenzoate, identified by the CAS number 1806701-34-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, often referred to as Ethyl 2-(1-chloroacetyl)-5-methylbenzoate, has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent studies have highlighted its role in various chemical reactions and its ability to serve as an intermediate in the synthesis of bioactive compounds.

The molecular structure of Ethyl 2-(1-chloroacetyl)-5-methylbenzoate is characterized by a benzoate ester group attached to a substituted benzene ring. The substituents on the benzene ring include a methyl group at the 5-position and a chlorinated acetyl group at the 2-position. This arrangement imparts unique electronic and steric properties to the molecule, making it a versatile building block in organic synthesis. The presence of the chlorinated acetyl group also introduces reactivity that can be exploited in various chemical transformations.

Recent research has focused on the synthesis and characterization of Ethyl 2-(1-chloroacetyl)-5-methylbenzoate using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into the compound's stability, solubility, and reactivity under different conditions. For instance, investigations into its thermal stability have revealed that the compound exhibits good stability at elevated temperatures, making it suitable for use in high-temperature chemical processes.

The synthesis of Ethyl 2-(1-chloroacetyl)-5-methylbenzoate typically involves multi-step reactions, including Friedel-Crafts acylation and subsequent esterification. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of solid acid catalysts has been shown to enhance reaction yields while reducing waste generation.

In terms of applications, Ethyl 2-(1-chloroacetyl)-5-methylbenzoate has been explored as an intermediate in the synthesis of biologically active compounds, particularly in the development of antifungal and anticancer agents. Its ability to undergo nucleophilic substitution reactions has made it a valuable precursor in medicinal chemistry. Additionally, studies have demonstrated its potential as a building block for constructing complex aromatic systems with tailored electronic properties.

Recent studies have also investigated the environmental impact of Ethyl 2-(1-chloroacetyl)-5-methylbenzoate, particularly its biodegradation pathways and toxicity profiles. These findings are crucial for assessing its safety in industrial and pharmaceutical applications. Research indicates that under aerobic conditions, the compound undergoes rapid biodegradation, minimizing its environmental footprint.

In conclusion, Ethyl 2-(1-chloroacetyl)-5-methylbenzoate (CAS No. 1806701-34-7) is a compound with diverse applications and promising potential in various fields. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as an important tool in modern organic chemistry. Continued research into its properties and applications is expected to unlock further opportunities for its utilization in drug discovery and materials science.